2-{6-Hydroxy-3-[2-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)ethylidene]hex-1-en-1-yl}-1,3,3-trimethyl-3H-indol-1-ium perchlorate

• IUPAC Name: 4-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]-6-(1,3,3-trimethylindol-2-ylidene)hex-4-en-1-ol;perchlorate
• InChI: InChI=1S/C30H37N2O.ClHO4/c1-29(2)23-13-7-9-15-25(23)31(5)27(29)19-17-22(12-11-21-33)18-20-28-30(3,4)24-14-8-10-16-26(24)32(28)6;2-1(3,4)5/h7-10,13-20,33H,11-12,21H2,1-6H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: UPTKWWHWTCVLQS-UHFFFAOYSA-M
• Canonical SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC(=CC=C3C(C4=CC=CC=C4N3C)(C)C)CCCO)C)C.[O-]Cl(=O)(=O)=O
• Molecular Formula: C30H37ClN2O5
• DSSTOX Substance ID: DTXSID30722420
• Molecular Weight: 541.1 g/mol
• CAS No.: 63899-25-2

Description

The compound is a derivative of indole, a heterocyclic aromatic organic compound. Indole derivatives are essential entities and could be found in many natural products like indole alkaloids, fungal, and marine organisms. The indole nucleus has exhibited many important biological activities including antioxidant, antibiotic, anti-inflammatory, antimicrobial, anticancer, antihyperglycemic, protein kinase inhibitors and anti-HIV activities.

Synthesis Analysis

The synthesis of such a compound would likely involve multicomponent reactions (MCRs), which are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological or chemical activity. Indole derivatives have been shown to have a wide range of biological activities, but without specific studies on this compound, it’s difficult to speculate on its mechanism of action.